Cas no 17040-19-6 (Demeton-S-methyl Sulfone)

• Product Name: Demeton-S-methyl Sulfone
• CAS No: 17040-19-6
• MF: C₆H₁₅O₅PS₂
• MW: 262.284060716629
• CID: 150326
• Update Time: 2025-06-11

Demeton-S-methyl Sulfone Chemical and Physical Properties

Names and Identifiers

• Phosphorothioic acid,S-[2-(ethylsulfonyl)ethyl] O,O-dimethyl ester
• Demeton-S-methyl Sulfone
• Demeton-S-methyl-sulfon
• Dioxydemeton-S-methyl Solution
• 1-dimethoxyphosphorylsulfanyl-2-ethylsulfonylethane
• demeton-S-methyl sulphone
• S-[2-(ethanesulfonyl)ethyl] O,O-dimethyl phosphorothioate
• S-[2-(ethylsulfonyl)ethyl] O,O-dimethyl phosphorothioate
• S-2-ethylsulfonylethyl O,O-dimethyl phosphorothioate
• O,O-Dimethyl S-[2-(ethylsulfonyl)ethyl]thiophosphate
• Oxydemetonmethyl sulfone
• e158
• bayer20315
• isometasystoxsulfone
• Metasystox i sulfone
• META SYSTOX R SULFONE
• DIOXYDEMETON-S-METHYL
• 158
• M 3
• E 158
• m3/158
• M 3/158
• BAYER 20315

• MDL： MFCD00055415
• Inchi： 1S/C6H15O5PS2/c1-4-14(8,9)6-5-13-12(7,10-2)11-3/h4-6H2,1-3H3
• InChI Key： PZIRJMYRYORVIT-UHFFFAOYSA-N
• SMILES： P(=O)(OC)(OC)SCCS(=O)(=O)CC

Computed Properties

• Exact Mass: 262.01000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.3

Experimental Properties

• Color/Form: Uncertain
• Density: 1.315±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 52 ºC
• Solubility: Dissolution (63 g/l) (25 º C),
• PSA: 113.16000
• LogP: 2.63600
• Solubility: Uncertain

Demeton-S-methyl Sulfone Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H300 + H330-H311-H411
• Warning Statement： P260-P264-P273-P280-P284-P301+P310
• Hazardous Material transportation number：UN 2783
• WGK Germany：2
• Hazard Category Code： 21-25-26-51/53
• Safety Instruction： 22-28-36/37-45-61
• RTECS：TF9050000
• Hazardous Material Identification：
• HazardClass：6.1(a)
• PackingGroup：II
• Storage Condition：2-8°C
• Risk Phrases：R21; R25; R51/53
• Packing Group：II
• Safety Term：6.1(a)
• Packing Group：II
• Hazard Level：6.1(a)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones

Additional information on Demeton-S-methyl Sulfone

Professional Introduction to Compound with CAS No. 17040-19-6 and Product Name Demeton-S-methyl Sulfone

Demeton-S-methyl Sulfone, identified by its Chemical Abstracts Service (CAS) number 17040-19-6, is a compound of significant interest in the field of agrochemical research and development. This organophosphorus derivative has garnered attention due to its unique chemical properties and potential applications in crop protection strategies. The compound belongs to the class of sulfoxide derivatives, which are known for their enhanced stability and efficacy compared to their parent phosphorothioate analogs.

The molecular structure of Demeton-S-methyl Sulfone features a sulfoxide group (-SO-) attached to a phosphorothioate moiety, which contributes to its reactivity and biological activity. This structural feature distinguishes it from other organophosphorus compounds, making it a subject of extensive study in the development of novel agrochemicals. The sulfoxide group not only imparts stability but also influences the compound's interaction with biological targets, particularly enzymes involved in insecticidal action.

In recent years, there has been a growing interest in developing environmentally sustainable agrochemicals that minimize ecological impact while maintaining high efficacy. Demeton-S-methyl Sulfone has emerged as a promising candidate in this context due to its favorable pharmacokinetic profile. Unlike traditional organophosphates, which often exhibit high persistence and toxicity to non-target organisms, Demeton-S-methyl Sulfone demonstrates improved degradation rates and reduced mammalian toxicity. These properties make it an attractive option for integrated pest management (IPM) programs aimed at reducing reliance on highly persistent pesticides.

One of the most compelling aspects of Demeton-S-methyl Sulfone is its mechanism of action. The compound exerts its insecticidal effects by inhibiting cholinesterase enzymes, which are crucial for nerve signal transmission in insects. By binding irreversibly to these enzymes, Demeton-S-methyl Sulfone disrupts neural communication, leading to paralysis and eventual death of the pest. This mode of action is similar to other organophosphorus compounds but with notable improvements in selectivity and reduced environmental persistence.

Recent studies have highlighted the potential of Demeton-S-methyl Sulfone in managing resistant pest populations. Resistance development is a significant challenge in agrochemical applications, often necessitating the use of higher concentrations or alternative compounds to achieve desired control. Research indicates that Demeton-S-methyl Sulfone can overcome resistance mechanisms observed in other organophosphates due to its unique structural features. This resilience against resistance makes it a valuable tool for farmers facing persistent pest challenges.

The synthesis and optimization of Demeton-S-methyl Sulfone have been areas of active research. Advances in synthetic methodologies have enabled the production of high-purity forms of the compound, facilitating rigorous testing under field conditions. Collaborative efforts between academic institutions and industry partners have led to the development of novel formulations that enhance the compound's efficacy while minimizing environmental impact. These formulations often incorporate slow-release technologies or synergistic additives that improve performance and reduce application frequency.

Evaluation of Demeton-S-methyl Sulfone in real-world agricultural settings has provided valuable insights into its practical applications. Field trials have demonstrated consistent control of target pests across various crop types and environmental conditions. The compound's ability to perform well under diverse conditions underscores its versatility as an agrochemical solution. Additionally, its compatibility with other sustainable practices, such as biological control methods, further enhances its appeal for integrated pest management systems.

The regulatory landscape surrounding Demeton-S-methyl Sulfone has evolved alongside advancements in chemical safety assessments. Regulatory agencies worldwide have conducted comprehensive reviews to ensure that the compound meets stringent safety standards for both human health and environmental protection. These evaluations have included toxicological studies, ecotoxicological assessments, and residue analysis to establish safe usage guidelines. The positive outcomes of these assessments have paved the way for broader adoption of Demeton-S-methyl Sulfone in agricultural practices.

Future research directions for Demeton-S-methyl Sulfone focus on expanding its applications beyond traditional crop protection roles. Investigations are underway into potential uses as a preservative in industrial processes or as an intermediate in pharmaceutical synthesis. The compound's unique chemical properties make it a versatile building block for various chemical applications, offering opportunities for innovation across multiple sectors.

In conclusion, Demeton-S-methyl Sulfone (CAS No. 17040-19-6) represents a significant advancement in agrochemical science. Its combination of efficacy, environmental sustainability, and resistance management potential positions it as a cornerstone of modern crop protection strategies. As research continues to uncover new applications and refine production methods, the compound is poised to play an increasingly vital role in sustainable agricultural practices worldwide.